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Compound of Interest

Compound Name: 2-furaldehyde oxime

CAS No.: 1121-47-7

Cat. No.: B074160

Get Quote

As a Senior Application Scientist, it is imperative to extend our support beyond the point of

sale, ensuring our partners in research and development can operate safely and in full

compliance with regulatory standards. The proper management of chemical waste is not

merely a logistical task but a cornerstone of responsible science. This guide provides a

detailed, step-by-step protocol for the disposal of 2-furaldehyde oxime, grounded in

established safety principles and regulatory requirements. The structure of this document is

designed to be intuitive, explaining not just the "how" but the critical "why" behind each

procedural step.

Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of a chemical's hazard profile is the foundation of its safe

management. While 2-furaldehyde oxime itself has limited published toxicity data, a

conservative approach necessitates evaluating the well-documented hazards of its parent

compound, 2-furaldehyde (furfural), and the general risks associated with oxime compounds.

This substance must be handled as hazardous waste.
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Key Causality: The structural similarity to 2-furaldehyde, a compound with known toxicity,

dictates that 2-furaldehyde oxime be managed with a high degree of caution.[1][2] Heating

oxime compounds can lead to decomposition, emitting toxic nitrogen oxides (NOx), which

necessitates avoiding heat sources during storage and disposal.[3]

Table 1: Comparative Hazard Profile

Property 2-Furaldehyde Oxime
2-Furaldehyde (Furfural) -
Parent Compound

CAS Number 1121-47-7[4][5][6] 98-01-1[2][7]

Molecular Formula C₅H₅NO₂[4][5][6] C₅H₄O₂[7]

Appearance Solid
Oily, colorless to light yellow

liquid[7]

Primary Hazards

Poison by intravenous route;

moderately toxic by

intraperitoneal route.[3] Emits

toxic NOx fumes upon

decomposition.[3]

Toxic if swallowed or inhaled;

harmful in contact with skin;

causes serious eye and skin

irritation; suspected

carcinogen; flammable liquid

and vapor.[1][2][7][8]

Incompatibilities

Assumed similar to parent

compound: Strong oxidizing

agents, strong acids, strong

bases.[7]

Strong oxidizing agents, strong

acids, strong bases, alkalies.

[7]

Decomposition

Emits toxic fumes of nitrogen

oxides (NOx) when heated to

decomposition.[3]

Produces carbon monoxide

and carbon dioxide upon

combustion.[7]

Section 2: Pre-Disposal Planning and Waste
Minimization
Effective waste management begins before the first drop of waste is generated. Adherence to

your institution's specific guidelines is paramount.
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Consult Institutional Policy: Before beginning any work, review your organization's Chemical

Hygiene Plan (CHP) and consult with your Environmental Health & Safety (EHS)

department.[9][10] These documents provide site-specific procedures that align with federal

and local regulations.

Waste Minimization: The most effective disposal strategy is to minimize waste generation.

Prepare solutions and use quantities of 2-furaldehyde oxime that are appropriate for the

experimental scale, avoiding excessive surplus.

Personal Protective Equipment (PPE): Ensure all personnel handling the waste are equipped

with the appropriate PPE, including:

Chemical splash goggles or safety glasses with side shields.

A standard laboratory coat.

Chemical-resistant gloves (nitrile gloves are generally sufficient for incidental contact).

Section 3: Step-by-Step Disposal Protocol
This protocol outlines a self-validating system for the collection and disposal of 2-furaldehyde
oxime waste, ensuring safety and regulatory compliance at each stage.

Step 1: Waste Segregation
Directive: Collect 2-furaldehyde oxime waste in a dedicated container. Causality: Preventing

the accidental mixing of incompatible chemicals is a critical safety measure.[11][12] Mixing with

strong acids or bases could catalyze a reaction or decomposition, while mixing with oxidizers

could create a fire hazard.[7] This waste stream must be kept separate from other organic,

aqueous, or solid waste streams unless explicitly permitted by your EHS office.

Step 2: Container Selection
Directive: Use a chemically compatible, leak-proof container with a secure, screw-top lid.

Causality: The container is the primary barrier preventing environmental release and personnel

exposure. The material must not react with or be degraded by the waste. Polyethylene (HDPE)

containers are often a suitable choice. The container must be in good condition, free of cracks
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or residue from previous use.[11][12] A secure lid is mandatory to prevent spills and the release

of vapors.[12]

Step 3: Labeling the Waste Container
Directive: Immediately label the waste container before adding any waste. Causality: Proper

labeling is a cornerstone of the Resource Conservation and Recovery Act (RCRA) and OSHA

regulations.[13][14] It prevents the generation of "unknown" waste, which is costly and

hazardous to dispose of, and communicates the hazard to all laboratory personnel. The label

must be durable and contain the following information:

The words "HAZARDOUS WASTE".[12]

Full Chemical Name(s): "2-Furaldehyde Oxime". Do not use abbreviations or chemical

formulas.[12][13] If it is a solution, list all components and their approximate percentages.

Principal Investigator and Laboratory Information: Your name, lab room number, and a

contact number.

Step 4: Waste Accumulation
Directive: Store the waste container in a designated Satellite Accumulation Area (SAA),

keeping it closed at all times except when adding waste. Causality: The SAA is a designated

location at or near the point of waste generation and under the control of the operator.[12][15]

Storing waste in a fume hood is a common best practice. Keeping the container sealed

prevents the release of potentially harmful vapors and protects the integrity of the waste.[11]

[12][16] Do not fill the container beyond 90% capacity (or to the shoulder) to allow for vapor

expansion and prevent splashing when moved.[11]

Step 5: Arranging for Disposal
Directive: Once the container is full or has reached your institution's time limit (e.g., 6-12

months), contact your EHS department to schedule a waste pickup. Causality: Regulatory

bodies like the EPA place strict time and volume limits on waste accumulation in SAAs.[12][15]

Prompt removal ensures compliance and minimizes the inventory of hazardous materials in the

laboratory.
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Step 6: Disposal of Empty Containers
Directive: An empty container that held 2-furaldehyde oxime must be triple-rinsed before

disposal. Causality: Residual amounts of the chemical can still pose a hazard. The "empty"

container must be managed as hazardous waste unless properly decontaminated.[15][17]

Rinse the container three times with a suitable solvent (e.g., methanol or acetone) that can

solubilize the residue.

Crucially, collect all rinsate and dispose of it as hazardous waste in your 2-furaldehyde
oxime waste stream.[15][17]

After triple-rinsing and air-drying, completely deface or remove the original label.[15][18]

The clean, de-labeled container can now be disposed of in the regular trash or recycled

according to your facility's procedures.

Section 4: Visualized Disposal Workflow
The following diagram illustrates the decision-making and operational flow for the proper

disposal of 2-furaldehyde oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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